Cas no 21063-71-8 (4-Octenoic acid, methylester, (4Z)-)

• Product Name: 4-Octenoic acid, methylester, (4Z)-
• CAS No: 21063-71-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 254685
• Update Time: 2025-04-19

4-Octenoic acid, methylester, (4Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Octenoic acid, methylester, (4Z)-
• methyl (Z)-oct-4-enoate
• cis-4-Octenoic acid, methyl ester
• Methyl (4Z)-4-octenoate
• Methyl (Z)-4-octenoate
• Methyl 4-octenoate, (Z)-
• Methyl cis-4-octenoate

• Inchi： 1S/C9H16O2/c1-3-4-5-6-7-8-9(10)11-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+
• InChI Key： SSPBQLGVUAXSMH-AATRIKPKSA-N
• SMILES： CCC/C=C/CCC(OC)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.896
• Boiling Point: 173.9°Cat760mmHg
• Flash Point: 57.3°C
• Refractive Index: 1.436
• PSA: 26.3
• FEMA: 3367 | METHYL CIS-4-OCTENOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters